Cas no 1454300-91-4 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole
• CAS No: 1454300-91-4
• MF: C₁₄H₁₆BF₃N₂O₂
• MW: 312.095253944397
• CID: 4605893
• Update Time: 2025-06-08

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole
• 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole

• Inchi： 1S/C14H16BF3N2O2/c1-12(2)13(3,4)22-15(21-12)10-5-8(14(16,17)18)6-11-9(10)7-19-20-11/h5-7H,1-4H3,(H,19,20)
• InChI Key： WTYDAYOWXTYIBG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(B3OC(C)(C)C(C)(C)O3)=CC(C(F)(F)F)=C2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole

Introduction to 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole (CAS No. 1454300-91-4)

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1454300-91-4, belongs to the class of boron-containing heterocycles, which are widely recognized for their role in the development of innovative therapeutic agents. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl substituent and a trifluoromethyl group on the indazole core imparts distinct chemical properties that make it a valuable scaffold for drug discovery.

The indazole moiety is a fused bicyclic structure consisting of a benzene ring and a pyrazole ring, which is known to exhibit a wide range of biological activities. In particular, indazole derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The introduction of a trifluoromethyl group at the 6-position of the indazole ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors for drug efficacy and bioavailability.

The tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound serves as a versatile handle for further functionalization via cross-coupling reactions. Boron-containing compounds have been increasingly utilized in pharmaceutical research due to their ability to participate in palladium-catalyzed reactions such as Suzuki-Miyaura couplings. These reactions allow for the efficient construction of complex molecular architectures, enabling the synthesis of novel drug candidates with tailored biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of boron-containing heterocycles in the development of targeted therapies. For instance, studies have demonstrated that boronate esters derived from dioxaborolanes can act as probes for imaging applications and as inhibitors of specific enzymatic targets. The compound 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole represents an interesting case study in this context, as it combines the structural features of indazole with the reactivity of boronate esters.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a potential lead for the development of new therapeutic agents. The trifluoromethyl group not only improves pharmacokinetic properties but also may enhance binding affinity to biological targets. Furthermore, the boronate functionality provides a means to explore structure-activity relationships (SAR) through derivatization strategies. These attributes make it an attractive candidate for further investigation in academic and industrial research settings.

The synthesis of 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the boronate ester group necessitates careful selection of catalysts and ligands to ensure high yields and minimal side products. Recent methodologies have focused on optimizing these reactions under mild conditions to improve scalability and sustainability.

From a computational chemistry perspective, virtual screening and molecular modeling techniques have been employed to predict the binding interactions of this compound with biological targets. These approaches have helped researchers identify potential drug-like properties and optimize lead structures before moving into costly experimental validations. The combination of experimental synthesis with computational analysis underscores the interdisciplinary nature of modern drug discovery efforts.

The pharmaceutical industry continues to invest in innovative compounds like 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole due to their potential therapeutic value. As research progresses, new applications may emerge as scientists uncover additional biological activities and synthetic possibilities. The compound's unique combination of structural features positions it as a promising candidate for further development into novel medications.

In conclusion,4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-6-(trifluoromethyl)-1H-indazole (CAS No. 1454300-91-4) is a fascinating molecule with significant potential in pharmaceutical research. Its structural design allows for diverse functionalization strategies while offering improved pharmacokinetic properties through the incorporation of key substituents such as tetramethyl-1,3,2-dioxaborolan-2-yl and trifluoromethyl groups. As advancements continue in synthetic methodologies and computational techniques,this compound is likely to play an important role in future drug development efforts.